Cas no 2228478-41-7 (3,3-difluoro-2-(2-methoxy-6-methylphenyl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(2-methoxy-6-methylphenyl)propan-1-amine
• CAS No: 2228478-41-7
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6363093
• PubChem ID: 165703118
• Update Time: 2025-05-21

3,3-difluoro-2-(2-methoxy-6-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(2-methoxy-6-methylphenyl)propan-1-amine
• EN300-1956371
• 2228478-41-7

• Inchi： 1S/C11H15F2NO/c1-7-4-3-5-9(15-2)10(7)8(6-14)11(12)13/h3-5,8,11H,6,14H2,1-2H3
• InChI Key： SGIXNOHAWHBUDO-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C(=CC=CC=1C)OC)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-2-(2-methoxy-6-methylphenyl)propan-1-amine

Comprehensive Overview of 3,3-difluoro-2-(2-methoxy-6-methylphenyl)propan-1-amine (CAS No. 2228478-41-7)

The compound 3,3-difluoro-2-(2-methoxy-6-methylphenyl)propan-1-amine (CAS No. 2228478-41-7) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and methoxy-methylphenyl moieties, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate physicochemical properties such as lipophilicity and metabolic stability.

In recent years, the demand for fluorinated compounds like 3,3-difluoro-2-(2-methoxy-6-methylphenyl)propan-1-amine has surged due to their versatility in medicinal chemistry. Fluorination is a key strategy to enhance drug-like properties, and this compound’s difluoro group contributes to improved binding affinity and bioavailability. A growing trend in AI-driven drug design has further highlighted the importance of such scaffolds, as computational models predict their compatibility with target proteins. Searches for "fluorinated amine synthesis" and "CAS 2228478-41-7 applications" reflect this rising interest.

The synthesis of 3,3-difluoro-2-(2-methoxy-6-methylphenyl)propan-1-amine typically involves multi-step organic reactions, including nucleophilic substitution and reduction. Its methoxy-methylphenyl moiety offers steric and electronic tuning, which is critical for optimizing interactions in enzyme inhibition studies. Notably, the compound’s stability under physiological conditions makes it a valuable intermediate for preclinical research, aligning with the industry’s focus on sustainable chemistry and green synthesis methods.

From a commercial perspective, CAS No. 2228478-41-7 is often sought after by suppliers specializing in high-purity intermediates. Its role in peptide mimetics and small-molecule therapeutics has been explored in patent literature, with queries like "buy 3,3-difluoro-2-(2-methoxy-6-methylphenyl)propan-1-amine" frequently appearing in procurement databases. The compound’s chiral center also opens avenues for asymmetric catalysis, a hotspot in modern synthetic chemistry.

Environmental and regulatory considerations are paramount when handling fluorinated aromatic amines. While 3,3-difluoro-2-(2-methoxy-6-methylphenyl)propan-1-amine is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). The rise of ESG (Environmental, Social, and Governance) metrics in chemical manufacturing has spurred innovations in safer fluorination techniques, resonating with queries such as "eco-friendly fluorine chemistry."

In conclusion, 3,3-difluoro-2-(2-methoxy-6-methylphenyl)propan-1-amine represents a compelling case study in the intersection of structural diversity and functional utility. Its applications span from drug development to material innovation, driven by the persistent demand for tailor-made fluorinated scaffolds. As research evolves, this compound is poised to play a pivotal role in addressing challenges in precision medicine and catalysis.